Cas no 910444-16-5 (3-amino-2-(naphthalen-2-yl)methylpropanoic acid)

• Product Name: 3-amino-2-(naphthalen-2-yl)methylpropanoic acid
• CAS No: 910444-16-5
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6278635
• PubChem ID: 43148254
• Update Time: 2025-10-30

3-amino-2-(naphthalen-2-yl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(naphthalen-2-yl)methylpropanoic acid
• DTXSID001260425
• 3-AMINO-2-(NAPHTHALEN-2-YLMETHYL)PROPANOIC ACID
• CS-0459500
• (S)-2-AMINOMETHYL-3-NAPHTHALEN-2-YL-PROPIONIC ACID
• 2-AMINOMETHYL-3-NAPHTHALEN-2-YL-PROPIONIC ACID
• AB35577
• alpha-(Aminomethyl)-2-naphthalenepropanoic acid
• EN300-1070395
• 1260613-52-2
• AB35570
• 910444-16-5
• AB35573
• 3-amino-2-[(naphthalen-2-yl)methyl]propanoic acid

• Inchi： 1S/C14H15NO2/c15-9-13(14(16)17)8-10-5-6-11-3-1-2-4-12(11)7-10/h1-7,13H,8-9,15H2,(H,16,17)
• InChI Key： VGGPAIUIZHYAIQ-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(naphthalen-2-yl)methylpropanoic acid

Introduction to 3-amino-2-(naphthalen-2-yl)methylpropanoic acid (CAS No. 910444-16-5)

3-amino-2-(naphthalen-2-yl)methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 910444-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines an amino group, a naphthalene ring, and a propanoic acid side chain, presents a rich framework for further chemical manipulation and biological exploration. The presence of both polar and aromatic functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 3-amino-2-(naphthalen-2-yl)methylpropanoic acid can be described as a branched aliphatic chain substituted with an amino group at the third carbon and a naphthalen-2-yl moiety at the second carbon. This arrangement not only contributes to its distinct physicochemical properties but also opens up diverse possibilities for its incorporation into more complex molecules. The naphthalene ring, known for its stability and aromaticity, often serves as a scaffold in medicinal chemistry due to its ability to interact favorably with biological targets. Meanwhile, the amino group provides a site for further derivatization, allowing chemists to modify its reactivity and solubility characteristics.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate both amino acids and aromatic heterocycles. 3-amino-2-(naphthalen-2-yl)methylpropanoic acid fits well within this trend, as it combines elements that are frequently observed in bioactive molecules. For instance, the naphthalene moiety has been reported to exhibit antimicrobial and anti-inflammatory properties in several natural products and synthetic derivatives. Similarly, amino acids are fundamental building blocks in proteins and have been extensively utilized in drug design due to their well-documented biological roles.

One of the most compelling aspects of 3-amino-2-(naphthalen-2-yl)methylpropanoic acid is its versatility as a synthetic intermediate. The compound can serve as a precursor for the preparation of more complex molecules through various chemical transformations. For example, the amino group can be coupled with carboxylic acids or esters via amide bond formation, while the naphthalene ring can undergo functionalization reactions such as halogenation or alkylation. These reactions are crucial in constructing novel scaffolds that mimic natural products or target specific biological pathways.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-amino-2-(naphthalen-2-yl)methylpropanoic acid contribute to this diversity by providing unique structural motifs that may not be easily replicated by traditional small-molecule libraries. Researchers have leveraged such compounds to develop inhibitors targeting enzymes involved in cancer metabolism or to create ligands that selectively bind to receptors overexpressed in certain diseases. The ability to fine-tune the physicochemical properties of these molecules through structural modifications allows for the optimization of their pharmacokinetic profiles and therapeutic efficacy.

The synthesis of 3-amino-2-(naphthalen-2-yl)methylpropanoic acid represents another area of interest within synthetic organic chemistry. The development of efficient synthetic routes not only facilitates access to this compound but also provides insights into methodologies that can be applied to other structurally related molecules. Modern synthetic strategies often involve multi-step cascades that minimize byproduct formation and maximize yield, aligning with green chemistry principles. Advances in catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have further enhanced the efficiency of constructing complex organic frameworks like that of 3-amino-2-(naphthalen-2-yl)methylpropanoic acid.

Beyond its synthetic utility, 3-amino-2-(naphthalen-2-yl)methylpropanoic acid has shown promise in preclinical studies as a tool compound for biochemical research. Its unique structure allows it to act as a probe molecule, helping researchers understand enzyme mechanisms or identify new drug targets. For instance, derivatives of this compound have been used to study the binding interactions between enzymes and substrates or to develop fluorescent probes for cellular imaging applications. Such applications underscore the importance of having well-characterized building blocks like 3-amino-2-(naphthalen-2-yl)methylpropanoic acid in advancing our understanding of biological systems.

The future prospects for 3-amino-2-(naphthalen-2-yl)methylpropanoic acid are vast and multifaceted. As computational methods improve, virtual screening techniques can be employed to identify potential bioactive derivatives more rapidly than traditional high-throughput screening methods. Additionally, biocatalytic approaches are being explored as sustainable alternatives to traditional chemical synthesis. By integrating these innovations with experimental validation, researchers can accelerate the discovery process and bring new therapeutic agents into development pipelines more efficiently.

In conclusion,3-amino-2-(naphthalen-2-ylmethylpropanoic acid (CAS No. 91044416 5) stands out as a versatile and promising compound with significant implications for pharmaceutical research and development. Its unique structural features offer opportunities for diverse applications ranging from synthetic chemistry to drug discovery and biochemical studies. As our understanding of molecular interactions continues to evolve, 3-amino 22 (naphthalen 22 ylmethylpropanoic acid will undoubtedly play an important role in shaping future advancements within this dynamic field.